Cas no 35452-30-3 (1-Pentanesulfonic acid)
1-Pentanesulfonic acid structure
Product Name:1-Pentanesulfonic acid
CAS No:35452-30-3
MF:C5H12O3S
MW:152.211980819702
CID:307104
PubChem ID:89827
Update Time:2025-04-19
1-Pentanesulfonic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Pentanesulfonic acid
- pentane-1-sulfonic acid
- pentylsulfonic acid
- RJQRCOMHVBLQIH-UHFFFAOYSA-N
- LS-13097
- Pentane-1-sulfonicAcid
- 35452-30-3
- pentane sulfonic acid
- SCHEMBL11336
- DTXSID90188967
-
- Inchi: 1S/C5H12O3S/c1-2-3-4-5-9(6,7)8/h2-5H2,1H3,(H,6,7,8)
- InChI Key: RJQRCOMHVBLQIH-UHFFFAOYSA-N
- SMILES: S(CCCCC)(=O)(=O)O
Computed Properties
- Exact Mass: 152.05076
- Monoisotopic Mass: 174.03266
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 147
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.6
- XLogP3: 0.9
Experimental Properties
- Melting Point: 15.9 °C
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.46
- PSA: 54.37
1-Pentanesulfonic acid Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
35452-30-3 (1-Pentanesulfonic acid) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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